![molecular formula C9H10N2 B1295912 2-(Benzylamino)acetonitrile CAS No. 3010-05-7](/img/structure/B1295912.png)
2-(Benzylamino)acetonitrile
Overview
Description
2-(Benzylamino)acetonitrile, also known as benzylacetonitrile (BAN), is an organic compound belonging to the class of nitriles. It is a colorless liquid with a sweet odor and a boiling point of 124°C. BAN is soluble in water and alcohol and is used in a variety of applications, including as a reagent in organic synthesis, as a solvent, and as an intermediate in the production of pharmaceuticals and agrochemicals.
Scientific Research Applications
Synthesis of Benzylamino Coumarin Derivatives
- Research Application: The compound 2-(Benzylamino)acetonitrile is involved in the synthesis of benzylamino coumarin derivatives. These derivatives are significant due to their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties. Nano magnetic sulfated zirconia (Fe3O4@ZrO2/SO42-) is utilized as a catalyst in this synthesis, offering an efficient and reusable method for producing these biologically active compounds (Ghafuri, Ghorbani, & Rashidizadeh, 2014).
Fluorescent Labeling Reagent for Hydroperoxides
- Research Application: A novel fluorescent reagent for hydroperoxides has been developed, where a benzofurazan skeleton is employed. This reagent reacts with hydroperoxides to produce a fluorescent derivative, demonstrating potential use in biological sample analysis (Onoda et al., 2003).
Synthesis of 2-Amino-4H-Thiopyran Derivatives
- Research Application: The compound plays a role in the one-pot reaction for synthesizing 2-amino-4H-thiopyran derivatives. The presence of nano-ZnO particles acts as a catalyst in this process, leading to the efficient creation of these derivatives, which could have potential applications in various fields including pharmaceuticals (Aghaalizadeh, Nasiri, & Sabahi-Agabager, 2018).
properties
IUPAC Name |
2-(benzylamino)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2/c10-6-7-11-8-9-4-2-1-3-5-9/h1-5,11H,7-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COCONHAJXGRUOC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40287353 | |
Record name | 2-(benzylamino)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40287353 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3010-05-7 | |
Record name | 3010-05-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=50487 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-(benzylamino)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40287353 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(benzylamino)acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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